{[3-(4-bromophenyl)-[1,2,4]triazolo[3,4-b][1,3]thiazol-6-yl]methyl}[(4-fluorophenyl)methyl]amine

• IUPAC Name: N-[[3-(4-bromophenyl)-[1,3]thiazolo[2,3-c][1,2,4]triazol-6-yl]methyl]-1-(4-fluorophenyl)methanamine
• InChI: InChI=1S/C18H14BrFN4S/c19-14-5-3-13(4-6-14)17-22-23-18-24(17)11-16(25-18)10-21-9-12-1-7-15(20)8-2-12/h1-8,11,21H,9-10H2
• InChI Key: RETRHUUGKKWMGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNCC2=CN3C(=NN=C3S2)C4=CC=C(C=C4)Br)F
• Molecular Formula: C18H14BrFN4S
• Molecular Weight: 417.3 g/mol

Description

This compound is a derivative of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazole. It’s a part of a series of chalcone derivatives that were designed and synthesized. The structures of these compounds were characterized by 1H NMR, 13C NMR, 19F NMR, and HRMS.

Synthesis Analysis

The synthesis of these compounds involves the fusion of two pharmaceutically active moieties, i.e., triazole and thiadiazine. This results in a hybrid nucleus that has wide-ranging applications as synthetic intermediates and promising pharmaceuticals.

Molecular Structure Analysis

The molecular structure of these compounds is characterized by the presence of a five-membered triazole ring fused with a six-membered thiadiazine ring. This core structure is capable of accepting and donating hydrogen bonds, making it a precise pharmacophore with a bioactive profile.

Scientific Research Applications

Neuroscience and Neuroprotection

warrants further investigation. Researchers have studied its effects on acetylcholinesterase (AChE) activity and oxidative stress markers in the brain. Additionally, they’ve explored its impact on behavioral parameters in animal models. Investigating its neuroprotective properties could be valuable.

Mechanism of Action

Mode of Action

It has been suggested that CCG-195274 may inhibit the nuclear accumulation of myocardin-related transcription factor A (MRTF-A), a protein involved in cell signaling . .

Biochemical Pathways

The biochemical pathways affected by CCG-195274 are not clearly defined. Given the potential interaction with MRTF-A, it is possible that CCG-195274 may influence pathways related to cell signaling and transcription regulation. More research is needed to fully understand the biochemical pathways affected by this compound .

Pharmacokinetics

Understanding these properties is crucial for predicting the compound’s bioavailability, which can influence its therapeutic efficacy .

Result of Action

Some studies suggest that CCG-195274 may inhibit the nuclear accumulation of MRTF-A, potentially influencing cell signaling and transcription regulation . .

Action Environment

The influence of environmental factors on the action, efficacy, and stability of CCG-195274 is not well understood. Factors such as temperature, pH, and the presence of other molecules could potentially influence the action of CCG-195274. More research is needed to fully understand these influences .

Future Directions

The development of low-toxicity and high-efficiency fungicides has become an increasingly important research direction. These compounds, with their unique mechanism of action and promising antifungal activities, could be potential candidates for future research and development in this field.